Cas no 2877628-87-8 (1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide)

• Product Name: 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide
• CAS No: 2877628-87-8
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5309051
• PubChem ID: 165431536
• Update Time: 2025-05-26

1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040883197
• F6808-8388
• 2877628-87-8
• 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide
• 1-[4-(Methylsulfonyl)phenyl]-2-pyrrolidinecarboxamide

• Inchi： 1S/C12H16N2O3S/c1-18(16,17)10-6-4-9(5-7-10)14-8-2-3-11(14)12(13)15/h4-7,11H,2-3,8H2,1H3,(H2,13,15)
• InChI Key： RLONGJOJQHIMBX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C)(=O)=O)C=C2)CCCC1C(N)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.0±50.0 °C(Predicted)
• pka: 15.79±0.20(Predicted)

Additional information on 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide

Comprehensive Overview of 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide (CAS No. 2877628-87-8): Properties, Applications, and Research Insights

1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide, identified by its CAS number 2877628-87-8, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of a pyrrolidine-2-carboxamide core linked to a 4-methanesulfonylphenyl group, which contributes to its potential bioactivity. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of novel therapeutic agents, especially in areas like kinase inhibition and metabolic regulation.

The compound’s molecular structure is characterized by the presence of a sulfonyl group (–SO₂CH₃), known for enhancing solubility and binding affinity in biological systems. This feature aligns with current trends in drug discovery, where sulfonamide derivatives are explored for their efficacy in targeting enzymes and receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory pathways, topics frequently searched in academic and AI-driven databases.

From a synthetic chemistry perspective, 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide is synthesized via multi-step organic reactions, including amidation and sulfonylation. Its purity and stability are critical for reproducibility in research, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. The compound’s logP value and hydrogen bonding capacity are often discussed in forums focusing on drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion).

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound, reflecting broader industry demands for sustainable practices. Questions like "How to optimize yield in sulfonamide synthesis?" or "Role of pyrrolidine carboxamides in CNS drug development?" are frequently encountered in search engines, indicating strong user interest in its applications.

Beyond pharmaceuticals, CAS 2877628-87-8 has potential utility in material science, particularly in designing functionalized polymers and ligands for catalysis. Its thermal stability and electronic properties make it a candidate for advanced material applications, a topic gaining traction in interdisciplinary research.

To summarize, 1-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide represents a versatile scaffold with multifaceted applications. Its study bridges gaps between medicinal chemistry, process optimization, and sustainable synthesis, addressing contemporary scientific queries while adhering to SEO-relevant keywords like "sulfonamide drug intermediates" and "pyrrolidine carboxamide uses". Ongoing research will likely uncover further innovations, solidifying its importance in modern science.